Cas no 56857-47-7 (Strombine)

Strombine Properties

Names and Identifiers

• (S)-2-((Carboxymethyl)amino)propanoic acid
• L-Alanine,N-(carboxymethyl)-
• Aceticacid, 2-methyl-2,2'-iminodi- (6CI)
• Iminoacetic a-propionic acid
• Strombine
• Iminoacetic alpha-propionic acid
• L-Alanine, N-(carboxymethyl)- (9CI)
• L-Alanine, N-(carboxymethyl)-
• AK146172
• (2S)-2-(carboxymethylamino)propanoic acid
• N-carboxymethylalanine
• (carboxymethyl)-L-alanine
• FCH951624
• AX8283847
• ST2402754
• L-alanine-N-monoacetic acid
• AKOS006350538
• HY-W105634
• (S)-2-[(carboxymethyl)amino]propanoic acid
• (S)-2-methyliminodiacetic acid
• EN300-253688
• Acetic acid, 2-methyl-2,2'-iminodi-
• 56857-47-7
• (S)-strombine
• Alanine,N-(carboxymethyl)-(9ci)
• (2S)-2-((Carboxymethyl)amino)propanoic acid
• MFCD18829800
• s10702
• (2S)-2-methyliminodiacetic acid
• UNII-NA59FW3PYC
• DS-8474
• N-(carboxymethyl)-L-alanine
• CHEBI:149655
• NA59FW3PYC
• (2S)-2-[(CARBOXYMETHYL)AMINO]PROPANOIC ACID
• CS-0158276
• SCHEMBL2132525
• (S)-2-((Carboxymethyl)amino)propanoicacid
• XYUPSBLFPTWJLC-VKHMYHEASA-N
• DB-310369
• +Expand

• MDL： MFCD18829800
• InChIKey： XYUPSBLFPTWJLC-VKHMYHEASA-N
• Inchi： 1S/C5H9NO4/c1-3(5(9)10)6-2-4(7)8/h3,6H,2H2,1H3,(H,7,8)(H,9,10)/t3-/m0/s1
• SMILES： O([H])C([C@]([H])(C([H])([H])[H])N([H])C([H])([H])C(=O)O[H])=O

Computed Properties

• Exact Mass: 147.05317
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 4
• Monoisotopic Mass: 147.053
• Heavy Atom Count: 10
• Complexity: 145
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.9
• Topological Polar Surface Area: 86.6

Experimental Properties

• LogP: -0.47540
• PSA: 86.63
• Solubility: Dissolution (79 g/l) (25 º C),
• Density: 1.343±0.06 g/cm3 (20 ºC 760 Torr),